Cas no 3435-25-4 (4-Chloro-6-methylpyrimidine)

4-Chloro-6-methylpyrimidine is a halogenated pyrimidine derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its reactive chloro group at the 4-position enables efficient nucleophilic substitution reactions, facilitating the introduction of diverse functional groups. The methyl substituent at the 6-position enhances stability and influences electronic properties, making it valuable for constructing heterocyclic compounds. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and specialty chemicals. Its high purity and consistent reactivity ensure reliable performance in synthetic applications. Proper handling under controlled conditions is recommended due to its sensitivity to moisture and potential irritant properties.
4-Chloro-6-methylpyrimidine structure
4-Chloro-6-methylpyrimidine structure
Product Name:4-Chloro-6-methylpyrimidine
CAS No:3435-25-4
MF:C5H5ClN2
MW:128.559599637985
MDL:MFCD02322991
CID:93372
PubChem ID:581796
Update Time:2025-06-08

4-Chloro-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-6-methylpyrimidine
    • 4-Methyl-6-chloropyrimidine
    • 4-Chloro-6-methyl-pyrimidine
    • 6-Chloro-4-methylpyrimidine
    • 4-Chlor-6-methyl-pyrimidin
    • 4-Chloro-6-methyl-1,3-diazine
    • 6-Chlor-4-methyl-pyrimidin
    • 6-Methyl-4-chloropyrimidine
    • 6-Methyl-4-chlor-pyrimidin
    • F2064-0052
    • 4-Methyl-6-Chloro Pyrimidine
    • Pyrimidine, 4-chloro-6-methyl-
    • MVAXKFAQKTWRAH-UHFFFAOYSA-N
    • PubChem13240
    • 6-methyl-4-chloropyrimidin
    • KSC269G3H
    • BCP26088
    • STL252685
    • BBL100194
    • SBB039515
    • SB20876
    • HP21352
    • LS20096
    • TRA0099380
    • RTC-
    • EN300-53137
    • 3-Chloro-4-4-methyl-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-2-y14-chlorophenylether
    • CS-W002939
    • AKOS000267495
    • AM20090531
    • Pyrimidine, 4-chloro-6-methyl-;4-Chloro-6-methylpyrimidine
    • AC-8954
    • SY021506
    • Z787326738
    • AC-12223
    • A7881
    • FT-0600169
    • 3435-25-4
    • PB29204
    • FT-0646309
    • DTXSID20342439
    • PS-5600
    • MFCD02322991
    • W-203043
    • SCHEMBL367600
    • A6050
    • DB-006769
    • DTXCID80293519
    • FM11227
    • 685-585-6
    • MDL： MFCD02322991
    • Inchi： 1S/C5H5ClN2/c1-4-2-5(6)8-3-7-4/h2-3H,1H3
    • InChI Key： MVAXKFAQKTWRAH-UHFFFAOYSA-N
    • SMILES： ClC1=CC(C)=NC=N1

Computed Properties

  • Exact Mass: 128.01400
  • Monoisotopic Mass: 128.0141259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Density: 1.234
  • Melting Point: 151-152 ºC
  • Boiling Point: 195 ºC
  • Flash Point: 90 ºC
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 25.78000
  • LogP: 1.43840

4-Chloro-6-methylpyrimidine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-6-methylpyrimidine Pricemore >>

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4-Chloro-6-methylpyrimidine Production Method

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